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Compound of Interest

Compound Name: D-ribo-Phytosphingosine-13C2,d2

Cat. No.: B030863 Get Quote

Technical Support Center: D-ribo-
Phytosphingosine-¹³C₂,d₂
This technical support guide provides detailed information on the stability and proper storage

conditions for D-ribo-Phytosphingosine-¹³C₂,d₂. Adherence to these guidelines is crucial for

ensuring the integrity and performance of the product in research applications.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for D-ribo-Phytosphingosine-¹³C₂,d₂?

A1: D-ribo-Phytosphingosine-¹³C₂,d₂ should be stored at -20°C.[1][2][3] When received as a

powder, it is stable under these conditions. If you dissolve the compound in an organic solvent,

the solution should also be stored at -20°C in a tightly sealed glass vial with a Teflon-lined cap.

[2][3]

Q2: How should I handle the powdered form of D-ribo-Phytosphingosine-¹³C₂,d₂ upon receiving

it?

A2: When you receive D-ribo-Phytosphingosine-¹³C₂,d₂ as a powder, it is important to allow the

container to warm to room temperature before opening.[2][3] This prevents condensation of

moisture, which can lead to hydrolysis of the lipid.

Q3: What is the shelf life of D-ribo-Phytosphingosine-¹³C₂,d₂?
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A3: While specific long-term stability data for the isotopically labeled form is not readily

available, its chemical stability is expected to be comparable to the unlabeled D-ribo-

Phytosphingosine. As a saturated lipid, it is relatively stable.[2][3] For optimal results, it is

recommended to use the product within the shelf life specified on the certificate of analysis.

Q4: Can I store solutions of D-ribo-Phytosphingosine-¹³C₂,d₂ in plastic tubes?

A4: No, it is not recommended to store organic solutions of lipids in plastic containers (e.g.,

polystyrene, polyethylene, polypropylene).[2][3] Plasticizers and other impurities can leach from

the plastic, contaminating your sample. Always use glass vials with Teflon-lined caps for storing

lipid solutions.[2][3]

Q5: Does the isotopic labeling affect the stability of D-ribo-Phytosphingosine-¹³C₂,d₂?

A5: The presence of stable isotopes (¹³C and ²H) does not significantly alter the chemical

stability of the molecule under recommended storage conditions.[4][5][6] The primary factors

affecting stability are temperature, moisture, and exposure to oxidizing agents.
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Problem Possible Cause Recommended Solution

Unexpected peaks in mass

spectrometry analysis.
Sample contamination.

Ensure you are using glass or

stainless steel tools for

transferring the lipid.[2][3]

Avoid plastic pipette tips and

tubes for organic solutions.[2]

[3] Verify the purity of the

solvent used.

Reduced signal intensity over

time.
Degradation of the compound.

Check your storage conditions.

Ensure the compound is

stored at -20°C and protected

from light. If in solution, ensure

the vial is tightly sealed and

consider purging with an inert

gas like argon or nitrogen

before sealing.[2][3] Avoid

repeated freeze-thaw cycles.

Compound appears gummy or

oily after opening the vial.
Moisture absorption.

This can happen if the vial is

opened before it has reached

room temperature.[2][3] While

the compound may still be

usable, it is best to prepare a

stock solution immediately and

store it under the

recommended conditions.
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Parameter Guideline Rationale

Storage Temperature -20°C[1][2][3]
To minimize chemical

degradation.

Form Powder or Organic Solution

Powder is generally more

stable for long-term storage.[2]

[3]

Container (Powder) Original glass vial To prevent contamination.

Container (Solution)
Glass vial with Teflon-lined

cap[2][3]

To prevent leaching of

impurities from plastic.

Atmosphere (Solution)
Inert gas (Argon or Nitrogen)

recommended[2][3]
To prevent oxidation.

Handling

Allow to warm to room

temperature before opening.[2]

[3] Use glass or stainless steel

tools.[2][3]

To prevent moisture

condensation and

contamination.

Experimental Protocols
Protocol for Preparing a Stock Solution

Equilibration: Remove the vial of D-ribo-Phytosphingosine-¹³C₂,d₂ from the -20°C freezer and

allow it to sit at room temperature for at least 30 minutes before opening.

Solvent Selection: Choose a high-purity organic solvent in which phytosphingosine is

soluble, such as ethanol, methanol, or a chloroform:methanol mixture.

Dissolution: Under a fume hood, carefully open the vial. Using a calibrated glass syringe or a

gas-tight syringe, add the desired volume of the chosen solvent to the vial to achieve the

target concentration.

Mixing: Gently vortex or sonicate the vial until the powder is completely dissolved.

Storage: If not for immediate use, purge the headspace of the vial with an inert gas (argon or

nitrogen), securely tighten the Teflon-lined cap, and store the stock solution at -20°C.
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Visual Guides

Storage

Handling
Store Powder at -20°C

Warm to Room Temperature

For Use

Store Solution at -20°C in Glass Vial

For Subsequent Use Dissolve in Organic Solvent

For Storage

Use in Experiment
Immediate Use

Click to download full resolution via product page

Caption: Recommended workflow for the storage and handling of D-ribo-Phytosphingosine-

¹³C₂,d₂.
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Experiencing Poor
Experimental Results?

Were storage conditions
(-20°C, dark) maintained?

Was the vial warmed to RT
before opening?

Yes

Potential Degradation:
Consider using a fresh vial.

No

Was the correct solvent and
glassware used for solutions?

Yes

Potential Hydrolysis:
Prepare fresh solution.

No

Potential Contamination:
Use high-purity solvent and

appropriate glassware.

No

Review other experimental
parameters.

Yes

Click to download full resolution via product page

Caption: Troubleshooting decision tree for stability issues with D-ribo-Phytosphingosine-¹³C₂,d₂.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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